Cas no 2225169-94-6 (3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid
• CAS No: 2225169-94-6
• MF: C₈H₉BN₂O₂S
• MW: 208.05
• CID: 5143788
• PubChem ID: 133634889
• Update Time: 2025-05-24

3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid
• Boronic acid, B-[3-methyl-1-(3-thienyl)-1H-pyrazol-4-yl]-
• 2225169-94-6
• (3-Methyl-1-(thiophen-3-yl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C8H9BN2O2S/c1-6-8(9(12)13)4-11(10-6)7-2-3-14-5-7/h2-5,12-13H,1H3
• InChI Key： UNRXPHGWZSYCIT-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2C=CSC=2)N=C1C)(O)O

Computed Properties

• Exact Mass: 208.0477789g/mol
• Monoisotopic Mass: 208.0477789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid

Introduction to 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid (CAS No. 2225169-94-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid, identified by the CAS number 2225169-94-6, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This boronic acid derivative is characterized by a pyrazole core substituted with a methyl group at the 3-position and a thiophene ring at the 1-position, which endows it with distinct electronic and steric properties. The presence of the boronic acid functionality further enhances its utility in cross-coupling reactions, making it a valuable intermediate in the synthesis of complex organic molecules.

The< strong>pyrazole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a thiophene ring introduces additional aromaticity and potential for π-stacking interactions, which can modulate binding affinity and selectivity. Boronic acids, on the other hand, are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of biaryl structures efficiently. The combination of these features makes 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid a compelling candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in leveraging boronic acids for applications beyond traditional synthetic chemistry. One notable area is the development of protease inhibitors, where boronic acids have been shown to form reversible covalent bonds with catalytic residues such as serine or cysteine in enzymes. This mode of action has led to the discovery of several FDA-approved drugs, including those used in treating cancer and infectious diseases. The< strong>4-boronic acid moiety in 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid provides a suitable platform for designing such inhibitors, offering opportunities to explore new pharmacophores.

Recent studies have highlighted the potential of 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid in medicinal chemistry through its application as a building block for small-molecule drugs. For instance, researchers have utilized this compound to synthesize novel derivatives with anti-inflammatory and anticancer properties. The thiophene ring, being part of a well-documented pharmacophore, has been shown to enhance bioavailability and metabolic stability, critical factors in drug design. Additionally, the pyrazole core can be further functionalized to introduce additional pharmacological targets, expanding its utility.

The< strong>Suzuki-Miyaura cross-coupling reaction remains one of the most powerful tools in synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions with high selectivity. 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid serves as an excellent substrate for this reaction, allowing chemists to construct complex biaryl structures that are prevalent in natural products and pharmaceuticals. Its application in generating libraries of diverse compounds has been instrumental in hit identification and optimization campaigns.

In the realm of chemical biology, 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid has been employed to probe enzyme mechanisms and develop probes for biochemical assays. The ability to site-specifically label proteins or enzymes using boronic acids has opened new avenues for understanding protein function and interaction networks. This approach has been particularly useful in studying kinases and other enzymes involved in signal transduction pathways, which are often implicated in diseases such as cancer.

The< strong>thiophene-containing moiety also lends itself to applications in materials science, where such heterocycles are known for their electronic properties and potential use in organic electronics. While this aspect is less explored compared to pharmaceutical applications, it represents an exciting frontier for future research. The unique combination of structural features in 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid could lead to novel materials with tailored properties.

As computational methods advance, virtual screening techniques are increasingly being used to identify promising candidates like 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid for drug development. These methods allow researchers to predict binding affinities and optimize molecular structures before conducting wet-lab experiments, significantly reducing time and cost. The integration of boronic acids into virtual screening datasets has shown great promise in identifying novel inhibitors with high potency and selectivity.

The< strong>Methyl group at the 3-position of pyrazole introduces steric bulk that can influence binding interactions by modulating access to binding pockets or by inducing conformational changes in target proteins. This feature has been exploited to design molecules with improved pharmacokinetic profiles or enhanced binding affinity. By systematically varying substituents around the pyrazole ring, chemists can fine-tune these interactions to achieve desired biological outcomes.

In conclusion, 3-Methyl-1-(3-thienyl)pyrazole-4-boronic acid (CAS No. 2225169-94-6) is a multifaceted compound with significant potential across multiple disciplines within chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from synthetic intermediates to protease inhibitors and materials science precursors. As research continues to uncover new functionalities and applications for this compound, it is poised to remain a valuable tool in both academic research and industrial drug development pipelines.